Cas no 1000796-87-1 (2-(4-(Benzyloxy)-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(4-(Benzyloxy)-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative commonly used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure enhances shelf life and handling convenience, while the benzyloxy and methoxy substituents provide steric and electronic modulation for selective coupling reactions. The tetramethyl substitution on the borolane ring improves solubility in organic solvents, facilitating reaction conditions. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where controlled functionalization of aromatic systems is required. Its high purity and consistent performance make it a reliable choice for complex synthetic applications.
2-(4-(Benzyloxy)-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure
1000796-87-1 structure
Product Name:2-(4-(Benzyloxy)-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
CAS No:1000796-87-1
MF:C20H25BO4
MW:340.221106290817
MDL:MFCD07367089
CID:827713
Update Time:2025-06-06

2-(4-(Benzyloxy)-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 2-(4-(Benzyloxy)-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 2-(3-methoxy-4-phenylmethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • 4-Benzyloxy-3-methoxyphenylboronic acid, pinacol ester
    • 2-[4-(benzyloxy)-3-methoxyphenyl]-4,4,5,5-ntetramethyl-1,3,2-dioxaborolane
    • 4-(BENZYLOXY)-3-METHOXYPHENYLBORONIC ACID, PINACOL ESTER
    • 4-BENZYLOXY-3-METHOXYBORONIC ACID,PINACOL ESTER
    • BM124
    • 4-(Benzyloxy)-3-methoxyphenylboronic acid,pinacol
    • 2-(4-BENZYLOXY-3-METHOXYPHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
    • MDL： MFCD07367089
    • Inchi： 1S/C20H25BO4/c1-19(2)20(3,4)25-21(24-19)16-11-12-17(18(13-16)22-5)23-14-15-9-7-6-8-10-15/h6-13H,14H2,1-5H3
    • InChI Key： AZHNNODKZBIADS-UHFFFAOYSA-N
    • SMILES： B1(C2C=CC(=C(OC)C=2)OCC2C=CC=CC=2)OC(C(C)(C)O1)(C)C

Computed Properties

  • Exact Mass: 340.18500
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5

Experimental Properties

  • Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
  • PSA: 36.92000
  • LogP: 3.57340

2-(4-(Benzyloxy)-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-(Benzyloxy)-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
228398-1g
2-(4-(Benzyloxy)-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1000796-87-1 95%
1g
 ￡85.00 2022-02-28
Fluorochem
228398-5g
2-(4-(Benzyloxy)-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1000796-87-1 95%
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 ￡256.00 2022-02-28
Fluorochem
228398-25g
2-(4-(Benzyloxy)-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1000796-87-1 95%
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 ￡765.00 2022-02-28
ChemScence
CS-0035774-250mg
2-(4-(Benzyloxy)-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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250mg
 $58.0 2022-04-28
ChemScence
CS-0035774-1g
2-(4-(Benzyloxy)-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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1g
 $115.0 2022-04-28
ChemScence
CS-0035774-5g
2-(4-(Benzyloxy)-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1000796-87-1
5g
 $344.0 2022-04-28
ChemScence
CS-0035774-25g
2-(4-(Benzyloxy)-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
 1000796-87-1
25g
 $917.0 2022-04-28
ChemScence
CS-0035774-100g
2-(4-(Benzyloxy)-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
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TRC
B410875-100mg
4-(Benzyloxy)-3-methoxyphenylboronic Acid Pinacol Ester
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 $ 64.00 2023-04-18
TRC
B410875-250mg
4-(Benzyloxy)-3-methoxyphenylboronic Acid Pinacol Ester
 1000796-87-1
250mg
 $ 81.00 2023-04-18

2-(4-(Benzyloxy)-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Related Literature

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